Cas no 857224-59-0 (3'-Iodo-4'-methoxypropiophenone)

• Product Name: 3'-Iodo-4'-methoxypropiophenone
• CAS No: 857224-59-0
• MF: C₁₀H₁₁IO₂
• MW: 290.097615480423
• CID: 4793982
• Update Time: 2025-10-11

3'-Iodo-4'-methoxypropiophenone Chemical and Physical Properties

Names and Identifiers

• 3'-Iodo-4'-methoxypropiophenone
• 1-(3-iodo-4-methoxyphenyl)propan-1-one

• Inchi： 1S/C10H11IO2/c1-3-9(12)7-4-5-10(13-2)8(11)6-7/h4-6H,3H2,1-2H3
• InChI Key： LJBOPTXZRZPPSS-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(=C1)C(CC)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3

Additional information on 3'-Iodo-4'-methoxypropiophenone

3'-Iodo-4'-methoxypropiophenone: A Comprehensive Overview

The compound with CAS No. 857224-59-0, commonly referred to as 3'-Iodo-4'-methoxypropiophenone, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines an aromatic ring with iodine and methoxy substituents, making it a valuable substrate for various chemical reactions and applications.

Recent studies have highlighted the potential of 3'-Iodo-4'-methoxypropiophenone in drug discovery, particularly in the development of novel therapeutic agents. Its structure allows for the incorporation of bioactive groups, enabling researchers to explore its potential in targeting specific biological pathways. For instance, investigations into its role as a precursor for bioisosteric replacements have shown promising results in enhancing the pharmacokinetic profiles of candidate drugs.

In addition to its pharmacological applications, 3'-Iodo-4'-methoxypropiophenone has been utilized in the synthesis of advanced materials. Its ability to undergo various coupling reactions has made it a valuable building block in the construction of functional polymers and nanoparticles. Recent advancements in click chemistry have further expanded its utility, enabling the creation of highly cross-linked materials with tailored properties.

The synthesis of 3'-Iodo-4'-methoxypropiophenone typically involves a multi-step process that incorporates both classical organic synthesis techniques and modern catalytic methods. Researchers have optimized reaction conditions to improve yield and purity, ensuring that this compound is accessible for large-scale applications. The use of transition metal catalysts has been particularly effective in facilitating key steps such as Suzuki-Miyaura couplings and Heck reactions.

From an analytical standpoint, the characterization of 3'-Iodo-4'-methoxypropiophenone has been enhanced by the integration of advanced spectroscopic techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have provided unprecedented insights into its molecular structure and stability under various conditions. These findings have not only validated its identity but also contributed to a deeper understanding of its reactivity.

In conclusion, 3'-Iodo-4'-methoxypropiophenone (CAS No. 857224-59-0) stands as a testament to the ingenuity of modern organic chemistry. Its versatility across multiple disciplines underscores its importance as a tool for innovation in drug development, materials science, and beyond. As research continues to uncover new applications for this compound, it is poised to play an increasingly pivotal role in advancing scientific discovery.